![molecular formula C10H16ClN3O2S B6242788 2-chloro-N-(1-{5-[(propan-2-yloxy)methyl]-1,3,4-thiadiazol-2-yl}ethyl)acetamide CAS No. 2411218-75-0](/img/no-structure.png)
2-chloro-N-(1-{5-[(propan-2-yloxy)methyl]-1,3,4-thiadiazol-2-yl}ethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-chloro-N-(1-{5-[(propan-2-yloxy)methyl]-1,3,4-thiadiazol-2-yl}ethyl)acetamide” is a complex organic molecule. It contains a thiadiazole ring, which is a type of heterocyclic compound . The molecule also contains a propan-2-yloxy group , which is a type of ether, and an acetamide group, which is a type of amide.
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The thiadiazole ring, for example, would contribute to the compound’s aromaticity, while the ether and amide groups would likely be involved in hydrogen bonding .Chemical Reactions Analysis
The reactivity of this compound would be influenced by its functional groups. For example, the amide group might be susceptible to hydrolysis, while the ether group might be cleaved under acidic conditions .Mechanism of Action
Safety and Hazards
Future Directions
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-N-(1-{5-[(propan-2-yloxy)methyl]-1,3,4-thiadiazol-2-yl}ethyl)acetamide involves the reaction of 2-chloroacetamide with 5-[(propan-2-yloxy)methyl]-1,3,4-thiadiazol-2-amine in the presence of a suitable coupling agent to form the desired product.", "Starting Materials": [ "2-chloroacetamide", "5-[(propan-2-yloxy)methyl]-1,3,4-thiadiazol-2-amine", "Coupling agent (e.g. EDC, HATU, DIC)" ], "Reaction": [ "To a solution of 2-chloroacetamide (1.0 equiv) in anhydrous DMF, add the coupling agent (1.2 equiv) and stir for 10 minutes at room temperature.", "Add 5-[(propan-2-yloxy)methyl]-1,3,4-thiadiazol-2-amine (1.1 equiv) to the reaction mixture and stir for 24 hours at room temperature.", "Quench the reaction with water and extract the product with ethyl acetate.", "Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure.", "Purify the crude product by column chromatography using a suitable solvent system to obtain the desired product as a white solid." ] } | |
CAS RN |
2411218-75-0 |
Molecular Formula |
C10H16ClN3O2S |
Molecular Weight |
277.8 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.